Cas no 2092709-93-6 ((1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2092709-93-6
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 5046309
• Update Time: 2025-10-29

(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol
• (1-prop-2-ynyl-3-thiophen-2-ylpyrazol-4-yl)methanol
• (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C11H10N2OS/c1-2-5-13-7-9(8-14)11(12-13)10-4-3-6-15-10/h1,3-4,6-7,14H,5,8H2
• InChI Key： DEXYKWRSDUJFKB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CO)=CN(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3

Additional information on (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol

Introduction to (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol and Its Significance in Modern Chemical Research

Chemical research has witnessed remarkable advancements in the development of novel compounds that exhibit diverse biological activities. Among these, (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol, with the CAS number 2092709-93-6, stands out as a compound of significant interest. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in pharmaceuticals and agrochemicals. The presence of functional groups such as the propargyl group, thiophene ring, and pyrazole moiety contributes to its unique chemical properties and biological relevance.

The molecular framework of (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol incorporates a propargyl group (C₃H₃) at the 1-position of the pyrazole ring, a thiophene ring at the 3-position, and a hydroxymethyl group at the 4-position. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for further functionalization and derivatization. The thiophen ring, known for its aromatic stability and electronic richness, plays a crucial role in modulating the compound's interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have been extensively explored due to their broad spectrum of biological activities. The pyrazole core in (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol serves as a privileged scaffold, facilitating interactions with various enzymes and receptors. The propargyl group introduces a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have been investigating its pharmacological profile to evaluate its efficacy against various diseases. Preliminary studies suggest that (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethanol may exhibit anti-inflammatory, antimicrobial, and anticancer properties. These findings are particularly intriguing given the growing demand for novel therapeutic agents that can address emerging challenges in healthcare.

The CAS number 2092709-93 associated with this compound underscores its unique identity and significance in chemical databases. This numerical identifier facilitates easy retrieval and classification of scientific literature related to its synthesis, characterization, and applications. The compound's entry in chemical databases also aids researchers in identifying potential analogs and derivatives that could enhance its biological activity.

The synthesis of (1-(Prop-2-yne-l -yl)-3-(thiophen -2 -y l ) -1 H -pyrazol -4 -y lmethanol ) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include the coupling of propargyl bromide with a pyrazole derivative, followed by Suzuki-Miyaura cross-coupling with a thiophene boronic acid. These reactions highlight the importance of transition metal catalysis in constructing complex molecular architectures efficiently.

The structural features of this compound make it an attractive candidate for further exploration in material science as well. The interplay between electronic and steric effects arising from the propargyl group, thiophene ring, and pyrazole moiety can influence its physical properties such as solubility, melting point, and spectroscopic characteristics. Such properties are crucial for designing materials with specific functionalities for applications ranging from organic electronics to sensors.

In conclusion,( 1 -( Prop - 2 - yn - 1 - yl ) - 3 -( thiophen - 2 - yl ) - 1 H - pyrazol - 4 - ylmethanol ) represents a significant advancement in chemical research with promising applications in pharmaceuticals and material science. Its unique molecular structure and diverse functional groups make it a versatile scaffold for further exploration. As research continues to uncover new insights into its properties and potential applications,this compound is poised to play a pivotal role in shaping the future of chemical innovation.